Cas no 941958-85-6 (2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate)

• Product Name: 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate
• CAS No: 941958-85-6
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5506153
• Update Time: 2025-10-30

2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• [2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 4-acetylbenzoate
• Benzoic acid, 4-acetyl-, 2-(4-methyl-1-piperazinyl)-6-benzothiazolyl ester
• 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

• Inchi： 1S/C21H21N3O3S/c1-14(25)15-3-5-16(6-4-15)20(26)27-17-7-8-18-19(13-17)28-21(22-18)24-11-9-23(2)10-12-24/h3-8,13H,9-12H2,1-2H3
• InChI Key： AMUUBSUODJLFJS-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCN(C)CC3)=NC2=CC=1)(=O)C1=CC=C(C(C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

Introduction to 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941958-85-6)

2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941958-85-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate is a complex organic molecule that belongs to the class of benzothiazoles. Its molecular formula is C₂₀H₂₀N₃O₃S, and it has a molecular weight of approximately 376.45 g/mol. The compound features a benzothiazole core linked to a 4-acetylbenzoate moiety via a piperazine ring. The presence of the methyl group on the piperazine ring imparts additional stability and solubility to the molecule.

The chemical structure of 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate is crucial for its biological activities. The benzothiazole moiety is known for its ability to interact with various biological targets, including enzymes and receptors. The piperazine ring enhances the compound's lipophilicity and permeability across cell membranes, while the acetyl group on the benzoate moiety contributes to its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate involves several steps, each carefully optimized to ensure high yield and purity. One common approach is to start with the reaction of 6-chloro-1,3-benzothiazole with 1-(4-methylpiperazin-1-yl)ethanone in the presence of a suitable base such as potassium carbonate. The resulting intermediate is then reacted with 4-acetylbenzoic acid chloride to form the final product.

The synthesis process can be further refined by using microwave-assisted techniques or green chemistry methods to reduce reaction times and minimize environmental impact. Recent studies have also explored the use of catalysts such as palladium-based catalysts to improve the efficiency and selectivity of the reactions involved.

Biological Activities

2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in these conditions.

In neurological research, this compound has shown promise as an inhibitor of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate can potentially alleviate symptoms associated with depression and Parkinson's disease. Preclinical studies have demonstrated its effectiveness in animal models of these disorders.

In cancer research, 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate has been investigated for its antiproliferative effects on various cancer cell lines. It has been shown to induce apoptosis (programmed cell death) in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it can inhibit the activation of Akt/mTOR signaling pathways, which are often dysregulated in cancer cells.

Clinical Applications and Research Advancements

The potential clinical applications of 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate are currently being explored through various preclinical and early-stage clinical trials. In neurological disorders, this compound is being evaluated for its efficacy in treating depression and Parkinson's disease. Early results from these trials have been encouraging, with patients showing significant improvements in symptoms without major side effects.

In cancer research, clinical trials are underway to assess the safety and efficacy of 2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate as a potential anticancer agent. These trials are focusing on specific types of cancer where Akt/mTOR signaling pathways are known to play a critical role. Preliminary data suggest that this compound may be effective in combination with other anticancer therapies to enhance treatment outcomes.

Conclusion

2-(4-methylpiperazinzinzzzzzzzzzzzzzzzzinzinzinzinzinzinzinzinzinzinzin* y* l* -* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * *